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For Researchers, Scientists, and Drug Development Professionals

Introduction

Protac(H-pgds)-7 is a potent and selective proteolysis-targeting chimera (PROTAC) designed
to induce the degradation of hematopoietic prostaglandin D synthase (H-PGDS).[1][2] H-PGDS
is a key enzyme responsible for the production of prostaglandin D2 (PGD2), a mediator
involved in allergic inflammation and other immunological responses.[3][4][5] This document
provides detailed protocols for the application of Protac(H-pgds)-7 in KU812 cells, a human
basophilic cell line that endogenously expresses H-PGDS.[6][7]

Protac(H-pgds)-7 is comprised of a ligand for H-PGDS (TFC-007) and a ligand for the E3
ubiquitin ligase Cereblon (pomalidomide).[1][2] By bringing H-PGDS into proximity with
Cereblon, Protac(H-pgds)-7 facilitates the ubiquitination and subsequent proteasomal
degradation of H-PGDS, leading to a reduction in PGD2 production.[8] This makes Protac(H-
pgds)-7 a valuable tool for studying the role of H-PGDS in cellular signaling and a potential
therapeutic agent for H-PGDS-related diseases.[8]

The KU812 cell line was established from the peripheral blood of a patient with chronic
myelogenous leukemia and exhibits characteristics of immature basophilic leukocytes.[7]
These cells are a relevant model for studying allergic responses and the effects of molecules
targeting pathways active in basophils and mast cells.[5][9]
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Data Presentation

Suantitative Data €

Parameter Value Cell Line Reference

Protac(H-pgds)-7

. 17.3 pM (at 24 hours) ~ KU812 [1][2]18][10]

PrOta(_:(_H'pgdS)J 10 mg/mL in DMSO [1]12]

Solubility

Molecular Weight 742.8 g/mol [1][10]
Signaling Pathways and Experimental Workflow

Below are diagrams illustrating the mechanism of action of Protac(H-pgds)-7 and the

experimental workflow for its use in KU812 cells.
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Caption: Mechanism of Action of Protac(H-pgds)-7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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